Cas no 23074-57-9 (3-Buten-2-one, 4-ethoxy-)

3-Buten-2-one, 4-ethoxy- structure
3-Buten-2-one, 4-ethoxy- structure
Product Name:3-Buten-2-one, 4-ethoxy-
CAS No:23074-57-9
MF:C6H10O2
MW:114.142402172089
CID:1413052
PubChem ID:12278950
Update Time:2025-04-20

3-Buten-2-one, 4-ethoxy- Chemical and Physical Properties

Names and Identifiers

    • 3-Buten-2-one, 4-ethoxy-
    • 4-ethoxybut-3-en-2-one
    • (E)-4-Ethoxybut-3-en-2-one
    • EN300-51483
    • SCHEMBL269751
    • CS-0274667
    • 31172-37-9
    • 23074-57-9
    • (3E)-4-ETHOXYBUT-3-EN-2-ONE
    • Inchi: 1S/C6H10O2/c1-3-8-5-4-6(2)7/h4-5H,3H2,1-2H3/b5-4+
    • InChI Key: ZUSVCKYTCMDOOP-SNAWJCMRSA-N
    • SMILES: O(/C=C/C(C)=O)CC

Computed Properties

  • Exact Mass: 114.0681
  • Monoisotopic Mass: 114.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 94.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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